![molecular formula C10H13NO3 B6241917 3-[(2-hydroxyethyl)(methyl)amino]benzoic acid CAS No. 1503946-73-3](/img/no-structure.png)
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid
Overview
Description
The compound is a derivative of benzoic acid, which is a common component in a variety of chemical compounds. Benzoic acid itself is a white solid and is only slightly soluble in water .
Molecular Structure Analysis
The molecular structure of a compound can be determined by its molecular formula. For example, “3-Aminobenzoic acid” has the molecular formula H2NC6H4CO2H .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be inferred from its structure and the properties of similar compounds. For example, “3-Aminobenzoic acid” is a white solid and is only slightly soluble in water .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(2-hydroxyethyl)(methyl)amino]benzoic acid involves the reaction of 3-nitrobenzoic acid with ethylene diamine followed by reduction of the nitro group to an amino group and subsequent alkylation with methyl iodide. The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "3-nitrobenzoic acid", "ethylene diamine", "methyl iodide", "sodium borohydride", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: 3-nitrobenzoic acid is reacted with ethylene diamine in the presence of sodium hydroxide and water to yield 3-(2-aminoethyl)benzoic acid.", "Step 2: The nitro group of the intermediate is reduced to an amino group using sodium borohydride in the presence of hydrochloric acid.", "Step 3: The resulting amine intermediate is then alkylated with methyl iodide in the presence of potassium carbonate and dimethylformamide to yield 3-[(2-hydroxyethyl)(methyl)amino]benzoic acid.", "Step 4: The final product is obtained by hydrolyzing the intermediate with sodium hydroxide in water and extracting with diethyl ether." ] } | |
CAS RN |
1503946-73-3 |
Product Name |
3-[(2-hydroxyethyl)(methyl)amino]benzoic acid |
Molecular Formula |
C10H13NO3 |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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